2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide

• IUPAC Name: 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H26INO/c1-12-4-18(13(2)3-17(12)21)22-19(23)11-20-8-14-5-15(9-20)7-16(6-14)10-20/h3-4,14-16H,5-11H2,1-2H3,(H,22,23)
• InChI Key: KQKSJKJCJLJNNT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1I)C)NC(=O)CC23CC4CC(C2)CC(C4)C3
• Molecular Formula: C20H26INO
• Molecular Weight: 423.3 g/mol

Description

2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide, also known as AIDA, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. AIDA is a derivative of adamantane, which is a cyclic hydrocarbon that has been used in the synthesis of antiviral and antitumor agents. AIDA has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide exerts its effects by selectively binding to the allosteric site of the mGluR5 receptor. This binding inhibits the activation of the receptor, which leads to a decrease in intracellular calcium levels and a decrease in the release of glutamate. Glutamate is a neurotransmitter that plays a critical role in synaptic plasticity, learning, and memory. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide's inhibition of mGluR5 has potential therapeutic applications in the treatment of various neurological disorders.
Biochemical and Physiological Effects:
2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been shown to have various biochemical and physiological effects, including the inhibition of mGluR5 activation, the decrease in intracellular calcium levels, and the decrease in glutamate release. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has also been shown to induce apoptosis in cancer cells, which has potential therapeutic applications in the treatment of cancer.

Advantages and Limitations for Lab Experiments

2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has several advantages for lab experiments, including its high purity and high yield of synthesis. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has also been extensively studied for its mechanism of action and physiological effects, which makes it a valuable tool for scientific research. However, 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has some limitations, including its high cost of synthesis and its potential toxicity.

Future Directions

There are several future directions for the study of 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide, including the development of more efficient synthesis methods, the investigation of its potential therapeutic applications in the treatment of neurological disorders and cancer, and the exploration of its effects on other receptors and neurotransmitters. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide's potential as a tool for drug development and discovery also warrants further investigation.
Conclusion:
In conclusion, 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide's potential therapeutic applications in the treatment of neurological disorders and cancer make it a valuable tool for scientific research, and its future directions warrant further investigation.

Scientific Research Applications

2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been studied extensively for its potential applications in various fields, including neuroscience, cancer research, and drug development. In neuroscience, 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been used as a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). mGluR5 is a G protein-coupled receptor that plays a critical role in regulating synaptic plasticity, learning, and memory. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been shown to block the effects of mGluR5 activation, which has potential therapeutic applications in the treatment of various neurological disorders, such as Parkinson's disease, Alzheimer's disease, and schizophrenia.
In cancer research, 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been studied as a potential anticancer agent. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. 2-(1-adamantyl)-N-(4-iodo-2,5-dimethylphenyl)acetamide has been shown to induce apoptosis (programmed cell death) in cancer cells, which has potential therapeutic applications in the treatment of cancer.